Cas no 81631-63-2 (methyl 4-propylbenzoate)

• Product Name: methyl 4-propylbenzoate
• CAS No: 81631-63-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1088781
• PubChem ID: 12861010
• Update Time: 2025-04-23

methyl 4-propylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-propylbenzoate
• 1-Methoxycarbonyl-4-propylbenzene
• 4-n-propylbenzoic acid methyl ester
• 4-PROPYLBENZOIC ACID METHYL ESTER
• Q63399448
• methyl4-propylbenzoate
• DTXSID70511714
• 81631-63-2
• SCHEMBL1807631
• RXFJHVNBEFFCJX-UHFFFAOYSA-N
• DS-001354

• MDL： MFCD12025278
• Inchi： 1S/C11H14O2/c1-3-4-9-5-7-10(8-6-9)11(12)13-2/h5-8H,3-4H2,1-2H3
• InChI Key： RXFJHVNBEFFCJX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CCC)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 4-propylbenzoate

Methyl 4-Propylbenzoate (CAS No. 81631-63-2)

Methyl 4-propylbenzoate is a chemical compound with the CAS registry number 81631-63-2. It belongs to the class of esters, specifically aromatic esters, and is widely recognized for its applications in various industries. The compound is derived from the esterification of 4-propylbenzoic acid and methanol, resulting in a stable and versatile molecule. Its molecular formula is C₁₂H₁₈O₂, and its molecular weight is approximately 194.25 g/mol.

The structure of methyl 4-propylbenzoate consists of a benzene ring substituted with a propyl group at the para position and a methoxy group at the ortho position relative to the propyl group. This arrangement imparts unique physical and chemical properties to the compound. The benzene ring contributes aromatic stability, while the propyl group adds hydrophobicity, making it suitable for use in solvents and other applications requiring non-polar characteristics.

Recent studies have highlighted the potential of methyl 4-propylbenzoate in the field of material science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a compatibilizer, enhancing the interfacial adhesion between different polymer phases. This property has significant implications for industries such as automotive manufacturing, where lightweight and durable materials are highly sought after.

In addition to its industrial applications, methyl 4-propylbenzoate has found niche uses in fragrance formulation due to its pleasant aroma profile. The compound exhibits a subtle floral scent with hints of citrus, making it a valuable ingredient in perfumery and personal care products. Its stability under various environmental conditions ensures long-lasting performance in these applications.

From an environmental perspective, recent research has focused on the biodegradability of methyl 4-propylbenzoate. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its environmental footprint. This finding aligns with global efforts to promote sustainable chemistry practices and minimize ecological impact.

The synthesis of methyl 4-propylbenzoate typically involves a Fischer esterification reaction between 4-propylbenzoic acid and methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction conditions are optimized to ensure high yields and purity of the product. Advanced techniques such as microwave-assisted synthesis have also been explored to enhance reaction efficiency and reduce production time.

In terms of safety, methyl 4-propylbenzoate is classified as a non-hazardous substance under normal handling conditions. However, it should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper ventilation is recommended when working with large quantities to avoid inhalation hazards associated with volatile organic compounds.

Looking ahead, ongoing research aims to explore novel applications of methyl 4-propylbenzoate in pharmaceuticals and agrochemicals. Its ability to act as a delivery vehicle for active ingredients is being investigated, particularly in controlled-release formulations that enhance bioavailability and efficacy.

In conclusion, methyl 4-propylbenzoate (CAS No. 81631-63-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable component in modern chemical manufacturing.